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Compound of Interest

Compound Name: Hsd17B13-IN-16

Cat. No.: B12384913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions for

Hsd17B13-IN-16, a small molecule inhibitor of the 17-beta-hydroxysteroid dehydrogenase 13

enzyme. Accurate preparation of stock solutions is critical for ensuring the reproducibility and

reliability of experimental results.

Hsd17B13-IN-16: Chemical Properties
A summary of the key chemical properties for Hsd17B13-IN-16 is provided below. This

information is essential for calculating the required mass of the compound for stock solution

preparation.

Property Value

Molecular Formula C₂₅H₂₈N₄O₄

Molecular Weight 448.52 g/mol

Appearance Crystalline solid
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This protocol outlines the steps for preparing a 10 mM stock solution of Hsd17B13-IN-16 in

Dimethyl Sulfoxide (DMSO).

Materials:

Hsd17B13-IN-16 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the Hsd17B13-IN-16 powder and anhydrous DMSO to reach

room temperature before use. This prevents condensation from forming on the compound

and in the solvent.

Weighing the Compound: Tare a clean, empty microcentrifuge tube on the analytical

balance. Carefully weigh the desired amount of Hsd17B13-IN-16 powder into the tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.4852 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the Hsd17B13-IN-16 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound

is completely dissolved. Visually inspect the solution to ensure no solid particles remain.

Gentle warming (to 37°C) and sonication can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Storage: Store the aliquots at -20°C or -80°C for long-term storage. When ready to use, thaw

an aliquot at room temperature and dilute it to the desired final concentration in the

appropriate experimental buffer or cell culture medium.

Table of Calculations for Common Stock Solution Concentrations:

Desired Stock
Concentration (mM)

Mass of Hsd17B13-IN-16
for 1 mL of Stock Solution
(mg)

Volume of DMSO (mL)

1 0.4485 1

5 2.2426 1

10 4.4852 1

50 22.426 1
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Caption: Experimental workflow for preparing Hsd17B13-IN-16 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12384913?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hepatocyte

Free Fatty Acids

Lipid Droplet

HSD17B13

Altered Lipid Metabolism

Hsd17B13-IN-16

Progression of Liver Disease

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Preparing Hsd17B13-
IN-16 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384913#preparing-hsd17b13-in-16-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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